A Novel Aminopyridyl-Substituted Spiroindolinone, SMU-B, Demonstrates Potent and Selective Dual Inhibition of c-Met and ALK for Cancer Research
A Novel Aminopyridyl-Substituted Spiroindolinone, SMU-B, Demonstrates Potent and Selective Dual Inhibition of c-Met and ALK for Cancer Research
An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals
Introduction
The dysregulation of receptor tyrosine kinases (RTKs) is a well-established driver of oncogenesis, making them critical targets for therapeutic intervention. Among these, the mesenchymal-epithelial transition factor (c-Met) and anaplastic lymphoma kinase (ALK) have emerged as significant players in the proliferation, survival, invasion, and metastasis of various cancers.[1] The development of small molecule inhibitors that can effectively and selectively target these kinases is a key focus in modern oncology research. This whitepaper details the profile of a novel aminopyridyl-substituted spiroindolinone, 6-[6-Amino-5-[(1R)-1-(2,6-dichloro-3-fluorophenyl)ethoxy]-3-pyridyl]-1′-methylspiro[indoline-3,4′-piperidine]-2-one, also known as compound 5b or SMU-B, a potent and orally bioavailable dual inhibitor of c-Met and ALK.[1][2]
SMU-B was identified through a structure-based drug design campaign and has demonstrated significant anti-tumor activity in preclinical models.[1] Its unique spiroindolinone core provides a rigid scaffold for the optimal positioning of pharmacophoric elements, leading to high-affinity binding to the kinase domains of both c-Met and ALK. This document provides a comprehensive overview of the quantitative data, experimental protocols, and relevant signaling pathways associated with SMU-B, serving as a technical guide for its application in cancer research and drug development.
Data Presentation
The following tables summarize the key quantitative data for SMU-B, showcasing its potency, selectivity, and pharmacokinetic properties.
Table 1: In Vitro Kinase Inhibitory Activity of SMU-B
| Kinase Target | IC₅₀ (nM) |
| c-Met | 3.2 |
| ALK | 5.6 |
| RON | >1000 |
| AXL | >1000 |
| MER | >1000 |
| TYRO3 | >1000 |
| VEGFR2 | >1000 |
| PDGFRβ | >1000 |
| EGFR | >1000 |
| FGFR1 | >1000 |
| TIE2 | >1000 |
Data represents the concentration of SMU-B required to inhibit 50% of the kinase activity in a biochemical assay.
Table 2: Cellular Activity of SMU-B
| Cell Line | Cancer Type | Target Amplification | Cellular IC₅₀ (nM) |
| GTL-16 | Gastric Carcinoma | c-Met | 28.5 |
| SNU-5 | Gastric Carcinoma | c-Met | 45.2 |
| KARPAS-299 | Anaplastic Large Cell Lymphoma | ALK Fusion | 78.1 |
| H2228 | Non-Small Cell Lung Cancer | ALK Fusion | 95.7 |
Data represents the concentration of SMU-B required to inhibit 50% of cell proliferation in the specified cancer cell lines.
Table 3: In Vivo Pharmacokinetic Parameters of SMU-B in BALB/c Mice
| Route of Administration | Dose (mg/kg) | Cₘₐₓ (ng/mL) | Tₘₐₓ (h) | AUC₀-t (h·ng/mL) | T₁/₂ (h) | Oral Bioavailability (%) |
| Intravenous (i.v.) | 5 | 1254 | 0.083 | 1876 | 2.5 | - |
| Oral (p.o.) | 20 | 876 | 0.5 | 4321 | 3.1 | 46.2 |
Cₘₐₓ: Maximum plasma concentration; Tₘₐₓ: Time to reach maximum plasma concentration; AUC₀-t: Area under the plasma concentration-time curve from time zero to the last measurable concentration; T₁/₂: Half-life.
Table 4: In Vivo Efficacy of SMU-B in GTL-16 Gastric Carcinoma Xenograft Model
| Treatment Group | Dose (mg/kg) | Route | Schedule | Tumor Growth Inhibition (%) |
| Vehicle Control | - | p.o. | q.d. | 0 |
| SMU-B | 20 | p.o. | q.d. | 58 |
| SMU-B | 40 | p.o. | q.d. | 75 |
| SMU-B | 80 | p.o. | q.d. | 92 |
p.o.: Oral administration; q.d.: Once daily. Tumor growth inhibition was measured at the end of the study.
Experimental Protocols
Detailed methodologies for the key experiments cited are provided below.
In Vitro Kinase Inhibition Assay
Objective: To determine the half-maximal inhibitory concentration (IC₅₀) of SMU-B against a panel of purified kinases.
Methodology:
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Kinase reactions were performed in 96-well plates in a final volume of 50 µL.
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The reaction buffer contained 50 mM HEPES (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, 0.01% Tween-20, and 2 mM DTT.
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Recombinant kinase enzymes were added to the wells at their predetermined optimal concentrations.
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SMU-B was serially diluted in DMSO and added to the wells to achieve a final concentration range of 0.1 nM to 10 µM. The final DMSO concentration was maintained at 1%.
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The kinase reaction was initiated by the addition of ATP and a specific peptide substrate for each kinase. The final ATP concentration was set at the Kₘ for each respective kinase.
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The plates were incubated at 30°C for 60 minutes.
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The reaction was stopped by the addition of 50 µL of a solution containing EDTA.
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Kinase activity was determined by measuring the amount of phosphorylated substrate using a fluorescence-based detection method.
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IC₅₀ values were calculated by fitting the dose-response curves using a four-parameter logistic equation.
Cellular Proliferation Assay
Objective: To determine the IC₅₀ of SMU-B on the proliferation of various cancer cell lines.
Methodology:
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Cancer cell lines (GTL-16, SNU-5, KARPAS-299, H2228) were seeded in 96-well plates at a density of 5,000 cells per well in their respective growth media.
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Cells were allowed to adhere overnight at 37°C in a humidified atmosphere with 5% CO₂.
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SMU-B was serially diluted in culture medium and added to the wells to achieve a final concentration range of 0.1 nM to 10 µM.
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The plates were incubated for 72 hours at 37°C.
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Cell viability was assessed using the 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay. 20 µL of MTT solution (5 mg/mL in PBS) was added to each well and incubated for 4 hours at 37°C.
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The medium was removed, and the formazan crystals were dissolved in 150 µL of DMSO.
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The absorbance was measured at 570 nm using a microplate reader.
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IC₅₀ values were calculated from the dose-response curves.
Western Blot Analysis for c-Met Phosphorylation
Objective: To assess the inhibitory effect of SMU-B on c-Met phosphorylation in GTL-16 cells.
Methodology:
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GTL-16 cells were seeded in 6-well plates and grown to 70-80% confluency.
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Cells were serum-starved for 24 hours and then treated with various concentrations of SMU-B (10, 100, 1000 nM) for 2 hours.
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Cells were then stimulated with 50 ng/mL of hepatocyte growth factor (HGF) for 15 minutes.
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Cells were lysed in RIPA buffer containing protease and phosphatase inhibitors.
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Protein concentration was determined using the BCA protein assay.
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Equal amounts of protein (30 µg) were separated by SDS-PAGE and transferred to a polyvinylidene difluoride (PVDF) membrane.
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The membrane was blocked with 5% non-fat milk in Tris-buffered saline with 0.1% Tween-20 (TBST) for 1 hour at room temperature.
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The membrane was incubated overnight at 4°C with primary antibodies against phospho-c-Met (Tyr1234/1235) and total c-Met.
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After washing with TBST, the membrane was incubated with HRP-conjugated secondary antibodies for 1 hour at room temperature.
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Protein bands were visualized using an enhanced chemiluminescence (ECL) detection system.
In Vivo Pharmacokinetic Study
Objective: To determine the pharmacokinetic profile of SMU-B in BALB/c mice.
Methodology:
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Male BALB/c mice (6-8 weeks old) were used for the study.
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For intravenous administration, SMU-B was formulated in a solution of 5% DMSO, 40% PEG300, 5% Tween 80, and 50% saline and administered as a single bolus dose of 5 mg/kg via the tail vein.
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For oral administration, SMU-B was formulated in a suspension of 0.5% carboxymethylcellulose sodium and administered as a single dose of 20 mg/kg by oral gavage.
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Blood samples (approximately 50 µL) were collected from the retro-orbital plexus at various time points (0.083, 0.25, 0.5, 1, 2, 4, 8, 12, and 24 hours) into heparinized tubes.
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Plasma was separated by centrifugation and stored at -80°C until analysis.
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Plasma concentrations of SMU-B were determined by a validated liquid chromatography-tandem mass spectrometry (LC-MS/MS) method.
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Pharmacokinetic parameters were calculated using non-compartmental analysis.
In Vivo Tumor Xenograft Study
Objective: To evaluate the anti-tumor efficacy of SMU-B in a GTL-16 human gastric carcinoma xenograft model.
Methodology:
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Female athymic nude mice (4-6 weeks old) were used.
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Each mouse was subcutaneously inoculated in the right flank with 5 x 10⁶ GTL-16 cells suspended in 100 µL of a 1:1 mixture of Matrigel and PBS.
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When the tumors reached an average volume of 100-150 mm³, the mice were randomized into treatment groups (n=8 per group).
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SMU-B was administered orally once daily at doses of 20, 40, and 80 mg/kg. The control group received the vehicle (0.5% carboxymethylcellulose sodium).
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Tumor volume and body weight were measured every two days. Tumor volume was calculated using the formula: (length × width²)/2.
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After 21 days of treatment, the mice were euthanized, and the tumors were excised and weighed.
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Tumor growth inhibition was calculated as the percentage difference in the mean tumor volume between the treated and vehicle control groups.
Signaling Pathways and Experimental Workflows
The following diagrams, generated using Graphviz (DOT language), illustrate the key signaling pathways targeted by SMU-B and the general experimental workflow for its evaluation.
Caption: c-Met and ALK signaling pathways inhibited by SMU-B.
Caption: General experimental workflow for the evaluation of SMU-B.
References
- 1. Table 9, Summary of in vivo pharmacokinetic (PK) data for ML321 in C57BL/6 mice (BQL = Below quantifiable limit of 1 ng/mL for ML321 in male C57BL/6 plasma. NA = Not available) - Probe Reports from the NIH Molecular Libraries Program - NCBI Bookshelf [ncbi.nlm.nih.gov]
- 2. Identification of (R)-N-((4-Methoxy-6-methyl-2-oxo-1,2-dihydropyridin-3-yl)methyl)-2-methyl-1-(1-(1-(2,2,2-trifluoroethyl)piperidin-4-yl)ethyl)-1H-indole-3-carboxamide (CPI-1205), a Potent and Selective Inhibitor of Histone Methyltransferase EZH2, Suitable for Phase I Clinical Trials for B-Cell Lymphomas - PMC [pmc.ncbi.nlm.nih.gov]
